Cas no 251947-08-7 (1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl-
• CAS No: 251947-08-7
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 1421639
• PubChem ID: 20608690
• Update Time: 2025-04-20

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-methyl-2-phenyl-
• 4-chloro-5-methyl-2-phenyl-7H-Pyrrolo[2,3-d]pyrimidine
• DA-39606
• 251947-08-7
• SCHEMBL4258995

• Inchi： 1S/C13H10ClN3/c1-8-7-15-13-10(8)11(14)16-12(17-13)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,16,17)
• InChI Key： OPQPZFIVFOCQMK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=CC=CC=3)=N1)NC=C2C

Computed Properties

• Exact Mass: 243.0563250g/mol
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų